2-((1-(2-morpholinoethyl)-2-oxo-1,2,5,6,7,8-hexahydroquinazolin-4-yl)thio)-N-(2-(trifluoromethyl)phenyl)acetamide

• IUPAC Name: 2-[[1-(2-morpholin-4-ylethyl)-2-oxo-5,6,7,8-tetrahydroquinazolin-4-yl]sulfanyl]-N-[2-(trifluoromethyl)phenyl]acetamide
• InChI: InChI=1S/C23H27F3N4O3S/c24-23(25,26)17-6-2-3-7-18(17)27-20(31)15-34-21-16-5-1-4-8-19(16)30(22(32)28-21)10-9-29-11-13-33-14-12-29/h2-3,6-7H,1,4-5,8-15H2,(H,27,31)
• InChI Key: QPADKBPQIPMMME-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C(=NC(=O)N2CCN3CCOCC3)SCC(=O)NC4=CC=CC=C4C(F)(F)F
• Molecular Formula: C23H27F3N4O3S
• Molecular Weight: 496.5 g/mol

Description

2-((1-(2-morpholinoethyl)-2-oxo-1,2,5,6,7,8-hexahydroquinazolin-4-yl)thio)-N-(2-(trifluoromethyl)phenyl)acetamide is a useful research compound. Its molecular formula is C23H27F3N4O3S and its molecular weight is 496.55. The purity is usually 95%.
BenchChem offers high-quality 2-((1-(2-morpholinoethyl)-2-oxo-1,2,5,6,7,8-hexahydroquinazolin-4-yl)thio)-N-(2-(trifluoromethyl)phenyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-((1-(2-morpholinoethyl)-2-oxo-1,2,5,6,7,8-hexahydroquinazolin-4-yl)thio)-N-(2-(trifluoromethyl)phenyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Antimicrobial Evaluation

One area of focus has been the synthesis of compounds with antimicrobial properties. For instance, Gul et al. (2017) explored the synthesis, antimicrobial evaluation, and hemolytic activity of 2-[[5-alkyl/aralkyl substituted-1,3,4-oxadiazol-2-yl]thio]-N-[4-(4-morpholinyl)phenyl]acetamide derivatives. These compounds demonstrated variable antimicrobial activity against selected microbial species, indicating their potential as antimicrobial agents (Gul et al., 2017).

Antifungal Agents

Bardiot et al. (2015) identified 2-(2-oxo-morpholin-3-yl)-acetamide derivatives as broad-spectrum antifungal agents against Candida and Aspergillus species. These compounds showed promising in vitro antifungal activity and in vivo efficacy in a murine model of systemic Candida albicans infection (Bardiot et al., 2015).

Analgesic and Anti-inflammatory Activities

Research by Gopa et al. (2001) on 2-phenyl-(3,4-dihydro-4-oxoquinazolin-3-yalc) acetamides and their derivatives highlighted their analgesic and anti-inflammatory activities. The bromophenyl azo derivative, in particular, showed significant activity comparable to standard drugs like pentazocine and aspirin, suggesting the potential of such compounds in pain and inflammation management (Gopa et al., 2001).

Vibrational Spectroscopy and Molecular Docking Studies

El-Azab et al. (2016) conducted a structural and vibrational study on a similar compound, providing insights into its molecular structure, electrostatic potential, and nonlinear optical properties. Molecular docking results suggested potential inhibitory activity against BRCA2 complex, indicating possible applications in cancer research (El-Azab et al., 2016).